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Introduction

Dihydroisopimaric acid (DHIPA) is a diterpenoid natural product that has emerged as a
valuable chemical probe for investigating various biological processes. Its ability to modulate
specific ion channels and cellular signaling pathways makes it a useful tool for target validation
and drug discovery. These application notes provide an overview of DHIPA's known biological
activities and detailed protocols for its use in key experimental assays.

Biological Activities and Molecular Targets

Dihydroisopimaric acid is primarily recognized for its activity as a positive modulator of large-
conductance Ca2+-activated K+ (BK) channels, specifically the af31 subtype[1]. Activation of
these channels leads to membrane hyperpolarization. The effective concentration for this
activity has been observed in the range of 1-10 uM[1].

While direct evidence for other targets is still under investigation, the broader class of
diterpenoids, to which DHIPA belongs, has been shown to exhibit a range of biological
activities, including anti-inflammatory, anticancer, and antimicrobial effects. Notably, various
diterpenes have been reported to inhibit the NF-kB signaling pathway, a key regulator of
inflammation[2][3][4]. Furthermore, several natural compounds, including some diterpenoids,
have been identified as inhibitors of the STAT3 signaling pathway, which is crucial in cancer cell
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proliferation and survival[5][6][7]. Based on this, the NF-kB and STAT3 pathways represent
plausible, yet unconfirmed, targets for DHIPA that warrant further investigation.

Data Presentation

Table 1. Quantitative Data for Dihydroisopimaric Acid (DHIPA)

Parameter Value Target/System Reference

Molecular Formula C20H3202

Molecular Weight 304.47 g/mol

Effective BK Channel (a1

_ 1-10puM o [1]

Concentration subtype) Activation
Membrane HEK?293 cells

Observed Effect o ) [1]
Hyperpolarization expressing BKap1l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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